molecular formula C5H10FNO2 B14615195 2-Fluoro-N-(1-hydroxypropyl)acetamide CAS No. 60807-70-7

2-Fluoro-N-(1-hydroxypropyl)acetamide

Cat. No.: B14615195
CAS No.: 60807-70-7
M. Wt: 135.14 g/mol
InChI Key: XDKQCBSADGWTAI-UHFFFAOYSA-N
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Description

2-Fluoro-N-(1-hydroxypropyl)acetamide is an organic compound with the molecular formula C5H10FNO2 It is a derivative of acetamide, where a fluorine atom is attached to the acetamide group, and a hydroxypropyl group is attached to the nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Fluoro-N-(1-hydroxypropyl)acetamide typically involves the reaction of 2-fluoroacetamide with 1-chloropropanol under basic conditions. The reaction proceeds via nucleophilic substitution, where the hydroxyl group of 1-chlor

Properties

CAS No.

60807-70-7

Molecular Formula

C5H10FNO2

Molecular Weight

135.14 g/mol

IUPAC Name

2-fluoro-N-(1-hydroxypropyl)acetamide

InChI

InChI=1S/C5H10FNO2/c1-2-4(8)7-5(9)3-6/h4,8H,2-3H2,1H3,(H,7,9)

InChI Key

XDKQCBSADGWTAI-UHFFFAOYSA-N

Canonical SMILES

CCC(NC(=O)CF)O

Origin of Product

United States

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